2-mercapto-N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-3-imidazo[1,2-a]pyridin-4-iumcarboxamide

• Molecular Formula: C23H22N3O2S+
• Molecular Weight: 404.5 g/mol
• IUPAC Name: N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-2-sulfanylimidazo[1,2-a]pyridin-4-ium-3-carboxamide
• InChI: InChI=1S/C23H21N3O2S/c1-16-6-10-18(11-7-16)26-20-5-3-4-14-25(20)21(23(26)29)22(27)24-15-17-8-12-19(28-2)13-9-17/h3-14H,15H2,1-2H3,(H-,24,27,29)/p+1
• InChI Key: FXFGYHRBMBDPGL-UHFFFAOYSA-O
• SMILES: CC1=CC=C(C=C1)N2C3=CC=CC=[N+]3C(=C2S)C(=O)NCC4=CC=C(C=C4)OC

Description

2-mercapto-N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-3-imidazo[1,2-a]pyridin-4-iumcarboxamide is a member of imidazoles.

Scientific Research Applications

Chemical Synthesis and Rearrangements

The compound is involved in the synthesis of various imidazo[1,2-a]pyridines and indoles. For instance, 3-(4-Substitutedphenyl)aminoisoxazol-5(2H)-ones, when substituted on nitrogen with a nitropyridine group, react with triethylamine to yield imidazo[1,2-a]pyridines and indoles. Specifically, with 4-bromophenyl and 4-methylphenyl group substituents, only imidazopyridines are formed. However, the 4-methoxyphenyl derivative produces a mixture of the corresponding imidazo[1,2-a]pyridine and 2-pyridylaminoindole (Khalafy et al., 2002).

Crystal Structure Analysis

The crystal structure and Hirshfeld surface analysis of imidazo[1,2-a]pyridine derivatives, including those with a 4-methoxyphenyl ring, have been studied. The inclination of the 4-methoxyphenyl ring to the mean planes of the respective imidazole rings has been a point of interest (Dhanalakshmi et al., 2018).

Anticancer Research

A novel series of selenylated imidazo[1,2-a]pyridines, designed and synthesized for potential activity against breast cancer cells, includes derivatives with 2-methoxyphenyl selenyl moiety. These compounds showed significant cytotoxicity and inhibited cell proliferation, indicating potential as antiproliferative agents for breast cancer treatment (Almeida et al., 2018).

Antiprotozoal Applications

Dicationic imidazo[1,2-a]pyridines have been synthesized and tested for their antiprotozoal properties. These compounds showed strong DNA affinities and effective in vitro activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, which cause sleeping sickness and malaria, respectively. Their efficacy in vivo in a mouse model further highlights their potential in antiprotozoal therapy (Ismail et al., 2004).

Antiulcer Agents

Imidazo[1,2-a]pyridines substituted at the 3-position have been synthesized as potential antiulcer agents. Despite not displaying significant antisecretory activity, some demonstrated good cytoprotective properties, indicating potential therapeutic applications in treating ulcers (Starrett et al., 1989).